Cas no 19653-78-2 (N-methylnorvaline)

• Product Name: N-methylnorvaline
• CAS No: 19653-78-2
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD02094305
• CID: 123696
• PubChem ID: 7010353
• Update Time: 2025-06-15

N-methylnorvaline Chemical and Physical Properties

Names and Identifiers

• L-Norvaline, N-methyl-
• (2S)-2-(methylamino)pentanoic acid
• N-ME-L-2-AMINOVALERIC ACID
• N-Me-L-norvaline hydrochloride
• N-Me-Nva-OH
• N-Me-Nva-OH.HCl
• N-Methylnorvaline hydrochloride
• (2S)-2-methylaminopentanoic acid
• (S)-2-(Methylamino)pentanoic acid
• L-Norvaline,N-methyl
• N-Methyl-L-norvalin
• N-Methyl-L-norvaline
• N-METHYL-L-NORVALINE HYDROCHLORIDE
• Norvaline,N-methyl-,L-(6CI,8CI)
• H-MENVA-OH
• H-MEAPE(2)-OH
• N-ME-NORVALINE
• N-ME-NVA-OH HCL
• H-L-MENVA-OH HCL
• N-Me-L-Nva-OH·HCl
• H-N-Me-L-Nva-OH.HCl
• N-ALPHA-METHYL-L-NORVALINE
• L-Norvaline,N-methyl-
• SCHEMBL160128
• AKOS006349655
• 19653-78-2
• AM9227
• methyl-l-norvaline
• (2S)-2-(methylazaniumyl)pentanoate
• DTXSID70426637
• N-Methyl-L-norvaline, >=98% (TLC)
• EN300-312234
• N-alpha-Methyl-L-2-amino pentanoic acid
• (S)-2-(METHYLAMINO)PENTANOIC ACID HCL
• DTXCID50377471
• N-methylnorvaline

• MDL： MFCD02094305
• Inchi： 1S/C6H13NO2/c1-3-4-5(7-2)6(8)9/h5,7H,3-4H2,1-2H3,(H,8,9)/t5-/m0/s1
• InChI Key： HCPKYUNZBPVCHC-YFKPBYRVSA-N
• SMILES： OC([C@H](CCC)NC)=O

Computed Properties

• Exact Mass: 131.09500
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 0.998±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 214.8±23.0 ºC (760 Torr),
• Flash Point: 83.7±22.6 ºC,
• Solubility: Dissolution (38 g/l) (25 º C),
• PSA: 49.33000
• LogP: 0.85000

N-methylnorvaline Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-methylnorvaline

Comprehensive Overview of N-methylnorvaline (CAS No. 19653-78-2): Properties, Applications, and Research Insights

N-methylnorvaline (CAS No. 19653-78-2) is a non-proteinogenic amino acid derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, also referred to as 2-amino-4-methylpentanoic acid, belongs to the class of modified amino acids, which are pivotal in studying enzyme mechanisms, metabolic pathways, and drug design. Its unique structure, featuring a methyl group substitution on the nitrogen atom, distinguishes it from naturally occurring amino acids like valine and norvaline.

The growing interest in N-methylnorvaline stems from its potential applications in peptide synthesis, enzyme inhibition studies, and metabolic engineering. Researchers are particularly intrigued by its role as a building block for custom peptides, which are widely used in therapeutics and diagnostics. Additionally, its ability to modulate enzyme activity makes it a valuable tool for investigating amino acid metabolism and protease specificity.

One of the most frequently searched questions about N-methylnorvaline is its synthesis method. The compound is typically synthesized through organic chemical reactions, such as reductive amination or alkylation of norvaline derivatives. Advanced techniques like solid-phase peptide synthesis (SPPS) also incorporate N-methylnorvaline to create tailored peptide sequences. These methodologies align with the rising demand for precision medicine and biologics, where modified amino acids play a critical role.

Another hot topic is the biological activity of N-methylnorvaline. Studies suggest that it may act as a competitive inhibitor for certain enzymes, such as branched-chain amino acid transaminases, which are implicated in metabolic disorders. This property has sparked interest in its potential therapeutic applications, particularly in metabolic disease research and cancer therapy. However, further in vivo studies are needed to validate these findings.

From an industrial perspective, N-methylnorvaline is utilized in the production of specialty chemicals and pharmaceutical intermediates. Its compatibility with green chemistry principles, such as reduced waste and energy-efficient synthesis, aligns with the global push for sustainable manufacturing. Companies specializing in fine chemicals often highlight its role in developing high-value compounds for niche markets.

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To summarize, N-methylnorvaline (CAS No. 19653-78-2) is a versatile compound with broad applications in biochemistry, pharmaceuticals, and industrial chemistry. Its unique properties and growing relevance in cutting-edge research make it a subject of ongoing exploration. Whether you're a researcher, manufacturer, or student, understanding this compound's potential can open doors to innovative solutions in science and technology.